Cas no 896342-14-6 (2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 896342-14-6
• MF: C₁₈H₂₀N₂O₄S₂
• MW: 392.492402076721
• CID: 6444464
• Update Time: 2025-06-08

2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-6-methyl-2-[[4-(methylsulfonyl)benzoyl]amino]-

• Inchi： 1S/C18H20N2O4S2/c1-10-3-8-13-14(9-10)25-18(15(13)16(19)21)20-17(22)11-4-6-12(7-5-11)26(2,23)24/h4-7,10H,3,8-9H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key： LWZSXLNLBCLJGB-UHFFFAOYSA-N
• SMILES： C12CC(C)CCC=1C(C(N)=O)=C(NC(=O)C1=CC=C(S(C)(=O)=O)C=C1)S2

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 516.7±50.0 °C(Predicted)
• pka: 11.62±0.40(Predicted)

Additional information on 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 896342-14-6)

The compound 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, identified by its CAS number 896342-14-6, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic structures that have garnered considerable attention due to their potential pharmacological properties. The presence of multiple functional groups, including an amide linkage and a benzothiophene core, makes this compound a versatile scaffold for drug discovery and development.

Recent research in the domain of bioactive molecules has highlighted the importance of benzothiophene derivatives in the design of novel therapeutic agents. The benzothiophene ring system is known for its structural stability and ability to interact with biological targets, making it a preferred motif in medicinal chemistry. In particular, the 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene moiety contributes to the compound's unique pharmacokinetic profile, enhancing its solubility and bioavailability while maintaining a favorable metabolic stability.

The amide functional group at the 3-position of the benzothiophene ring is another critical feature that influences the compound's biological activity. Amides are well-documented pharmacophores that can modulate enzyme activity and receptor binding. The introduction of a 4-methanesulfonylbenzamido substituent further enhances the compound's potential by introducing additional electronic and steric interactions with biological targets. This substitution pattern has been shown to improve binding affinity and selectivity in various drug candidates.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Studies have demonstrated that benzothiophene derivatives can interact with neurotransmitter receptors and ion channels, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The specific arrangement of functional groups in 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide suggests that it may exhibit potent effects on these targets without significant off-target side effects.

In addition to its neurological applications, this compound has shown promise in preliminary studies related to anti-inflammatory and analgesic properties. The methanesulfonyl group at the 4-position of the benzamide moiety is known to modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules. This interaction can lead to reduced inflammation and pain relief, making the compound a potential candidate for treating chronic inflammatory conditions.

The synthesis of 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted benzothiophene precursors and amide-forming reagents. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations needed for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Techniques such as docking simulations and molecular dynamics have revealed insights into how the various functional groups contribute to binding affinity and selectivity. These computational approaches are essential for guiding medicinal chemists in optimizing lead compounds before moving into expensive wet-lab synthesis.

The pharmacokinetic profile of 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been evaluated through in vitro and in vivo studies. These investigations have provided valuable data on its absorption, distribution, metabolism, excretion (ADME) properties. The compound has demonstrated favorable solubility parameters and moderate metabolic stability, suggesting that it could be suitable for oral administration with reasonable bioavailability.

Preclinical studies have also assessed the safety profile of this compound through toxicology assays. Initial results indicate that it exhibits low toxicity at therapeutic doses, with minimal signs of organ toxicity observed even at higher doses comparable to those expected for human patients. These findings are encouraging for advancing the compound into clinical trials where efficacy and safety can be rigorously evaluated in human subjects.

The development pipeline for 2-(4-methanesulfonylbenzamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is still in its early stages; however，it has attracted interest from pharmaceutical companies due to its promising preclinical data. Collaborative efforts between academic researchers and industry scientists are underway to optimize its chemical structure further and explore new therapeutic applications. The integration of artificial intelligence (AI) tools into drug discovery has also accelerated the process by predicting potential lead compounds based on structural features similar to known active molecules.

Future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and genetic studies. Understanding how it interacts with specific proteins or enzymes will provide critical insights into its therapeutic potential and help identify possible drug interactions or side effects associated with long-term use. Additionally，investigators are interested in investigating whether modifications to its structure could enhance its efficacy or reduce toxicity without compromising biological activity.

In conclusion,2-(4-methanesulfonylbenzamido)-6-methyl-4，5，6，7-tetrahydro-l-benzothiophene—3—carboxamide (CAS No．896342—14—6) represents an exciting opportunity for advancing therapeutic treatments across multiple disease areas．Its unique structural features make it a versatile scaffold for drug design，and ongoing research continues to uncover new possibilities for its medical applications．With further optimization，this compound could emerge as a valuable addition to modern medicine，addressing unmet clinical needs through innovative chemical solutions．